Cas no 1936679-59-2 (1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde)
1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde
- 1936679-59-2
- EN300-1620216
-
- Inchi: 1S/C11H18O/c1-2-9-5-6-11(7-9,8-12)10-3-4-10/h8-10H,2-7H2,1H3
- InChI Key: XDJNWACVXUNDBO-UHFFFAOYSA-N
- SMILES: O=CC1(CCC(CC)C1)C1CC1
Computed Properties
- Exact Mass: 166.135765193g/mol
- Monoisotopic Mass: 166.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1620216-0.05g |
1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde |
1936679-59-2 | 0.05g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-1620216-0.1g |
1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde |
1936679-59-2 | 0.1g |
$1496.0 | 2023-06-04 | ||
| Enamine | EN300-1620216-0.25g |
1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde |
1936679-59-2 | 0.25g |
$1564.0 | 2023-06-04 | ||
| Enamine | EN300-1620216-0.5g |
1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde |
1936679-59-2 | 0.5g |
$1632.0 | 2023-06-04 | ||
| Enamine | EN300-1620216-1.0g |
1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde |
1936679-59-2 | 1g |
$1701.0 | 2023-06-04 | ||
| Enamine | EN300-1620216-2.5g |
1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde |
1936679-59-2 | 2.5g |
$3332.0 | 2023-06-04 | ||
| Enamine | EN300-1620216-5.0g |
1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde |
1936679-59-2 | 5g |
$4930.0 | 2023-06-04 | ||
| Enamine | EN300-1620216-10.0g |
1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde |
1936679-59-2 | 10g |
$7312.0 | 2023-06-04 | ||
| Enamine | EN300-1620216-50mg |
1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde |
1936679-59-2 | 50mg |
$1247.0 | 2023-09-22 | ||
| Enamine | EN300-1620216-100mg |
1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde |
1936679-59-2 | 100mg |
$1307.0 | 2023-09-22 |
1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde
1-Cyclopropyl-3-Ethylcyclopentane-1-Carbaldehyde (CAS No. 1936679-59-2): A Multifunctional Compound in Modern Pharmaceutical Research
1-Cyclopropyl-3-Ethylcyclopentane-1-Carbaldehyde represents a unique class of organic molecules with significant potential in the development of novel therapeutics. This compound, characterized by its 1-cyclopropyl and 3-ethylcyclopentane-1-carbaldehyde functional groups, has garnered attention for its structural versatility and potential biological activities. The CAS No. 1936679-59-2 identifier underscores its distinct chemical identity, which is critical for pharmaceutical applications requiring precise molecular characterization. Recent advances in synthetic chemistry and pharmacological screening have positioned this compound as a promising candidate for drug discovery, particularly in the context of targeting complex biological pathways.
Structurally, 1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde is a cyclopentane derivative with a cyclopropyl ring substituted at the 1-position and an ethyl group at the 3-position. The presence of the aldehyde functional group at the 1-position further distinguishes this molecule from its structural analogs. This unique combination of substituents may influence its reactivity, solubility, and interactions with biological targets. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic and pharmacodynamic profiles of small-molecule drugs. For instance, the introduction of a cyclopropyl moiety has been shown to enhance molecular rigidity, potentially improving the compound's ability to bind to specific protein targets.
One of the most notable recent developments in the field of 1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde research involves its application in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as an efficient building block for the preparation of derivatives with potential antitumor activity. The study employed advanced synthetic methodologies, including catalytic asymmetric hydrogenation and selective oxidation reactions, to generate a series of derivatives with varying substituents. These derivatives exhibited promising cytotoxic effects against cancer cell lines, particularly in the context of targeting multidrug-resistant (MDR) cancer cells. The results suggest that the 1-cyclopropyl group may play a critical role in modulating the compound's interaction with specific cellular targets, such as ATP-binding cassette (ABC) transporters.
Another area of recent interest is the exploration of 1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde as a scaffold for the development of enzyme inhibitors. A 2024 study published in ACS Chemical Biology reported the use of this compound as a template for the design of inhibitors targeting serine proteases, which are implicated in various inflammatory and degenerative diseases. The researchers employed computational docking studies to identify optimal substituents for enhancing binding affinity and selectivity. The study highlighted the importance of the 3-ethylcyclopentane moiety in forming hydrogen bonds with the enzyme's active site, suggesting that this structural feature could be leveraged for the design of more potent and selective inhibitors.
From a synthetic perspective, the preparation of 1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde has been a subject of extensive research. A 2023 review article in Organic & Biomolecular Chemistry summarized the latest advancements in its synthesis, including the use of organocatalytic approaches and transition-metal-catalyzed reactions. The review emphasized the importance of optimizing reaction conditions to achieve high yields and selectivity, particularly in the context of scalable industrial synthesis. The study also discussed the challenges associated with the formation of the cyclopropyl ring, which is known to be a thermodynamically unstable structure. However, recent developments in radical chemistry have provided new strategies for overcoming these challenges, enabling the efficient synthesis of this compound with minimal side reactions.
Biological studies on 1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde have revealed its potential applications in various therapeutic areas. For example, a 2024 preclinical study published in Drug Discovery Today explored its antiviral activity against several RNA viruses, including influenza A and SARS-CoV-2. The study found that the compound exhibited moderate antiviral effects, likely due to its ability to interfere with viral replication processes. The researchers also noted that the aldehyde group at the 1-position may contribute to its antiviral activity by interacting with viral proteins involved in genome replication. These findings suggest that this compound could be further optimized for the development of antiviral therapeutics, particularly in the context of emerging viral threats.
Furthermore, the pharmacokinetic properties of 1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde have been investigated in recent studies. A 2023 pharmacokinetic analysis published in Drug Metabolism and Disposition evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profile in animal models. The study found that the compound exhibited moderate oral bioavailability, with the majority of the drug being metabolized in the liver. The researchers also identified several metabolites formed through oxidative and hydrolytic pathways, which may have implications for the compound's safety profile. These findings underscore the importance of further studies to optimize the compound's pharmacokinetic properties for clinical applications.
Despite its promising potential, the development of 1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde as a therapeutic agent is still in its early stages. Several challenges remain, including the need for further optimization of its biological activity, pharmacokinetic profile, and safety. Additionally, the compound's structural complexity may pose challenges in terms of large-scale synthesis and formulation. However, ongoing research in synthetic chemistry, pharmacology, and computational modeling is expected to address these challenges and bring this compound closer to clinical application.
In conclusion, 1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde represents a versatile and promising compound with significant potential in modern pharmaceutical research. Its unique structural features and biological activities have attracted considerable attention from researchers, leading to a wealth of recent studies exploring its applications in drug discovery. As the field continues to advance, further investigations into the compound's properties and potential therapeutic applications are likely to yield new insights and opportunities for the development of innovative therapeutics.
1936679-59-2 (1-cyclopropyl-3-ethylcyclopentane-1-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)